Cas no 70710-06-4 (Pyridinium, 2-methyl-1-octadecyl-, iodide)

Pyridinium, 2-methyl-1-octadecyl-, iodide structure
70710-06-4 structure
Product Name:Pyridinium, 2-methyl-1-octadecyl-, iodide
CAS No:70710-06-4
MF:C24H44IN
MW:473.517339706421
CID:546800
PubChem ID:68904580
Update Time:2025-04-19

Pyridinium, 2-methyl-1-octadecyl-, iodide Chemical and Physical Properties

Names and Identifiers

    • Pyridinium, 2-methyl-1-octadecyl-, iodide
    • 2-methyl-1-octadecylpyridin-1-ium,iodide
    • 2-METHYL-1-OCTADECYLPYRIDIN-1-IUM IODIDE
    • 70710-06-4
    • SCHEMBL4081108
    • DTXSID50739217
    • Inchi: 1S/C24H44N.HI/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-19-22-25-23-20-18-21-24(25)2;/h18,20-21,23H,3-17,19,22H2,1-2H3;1H/q+1;/p-1
    • InChI Key: ANAVKDKVQLBHCP-UHFFFAOYSA-M
    • SMILES: [I-].[N+]1(C=CC=CC=1C)CCCCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 428.9071
  • Monoisotopic Mass: 473.25185g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 17
  • Complexity: 263
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 3.9Ų

Experimental Properties

  • PSA: 3.88

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